5-iodo-3-methyl-1-benzothiophene
Overview
Description
5-Iodo-3-methyl-1-benzothiophene (5-IMBT) is a novel organosulfur compound that has recently been studied for its potential applications in a variety of fields, including organic synthesis, medicinal chemistry, and material science. 5-IMBT has a unique structure consisting of an aromatic ring with a sulfur atom attached to the ring’s fifth carbon. This structure gives 5-IMBT several unique chemical properties, including a high boiling point and an increased solubility in polar solvents. 5-IMBT is also highly stable under standard laboratory conditions, making it an ideal compound for research and development.
Scientific Research Applications
5-iodo-3-methyl-1-benzothiophene has been studied for its potential applications in a variety of scientific research fields. In organic synthesis, 5-iodo-3-methyl-1-benzothiophene has been used as a starting material in the synthesis of several novel organosulfur compounds. In medicinal chemistry, 5-iodo-3-methyl-1-benzothiophene has been studied for its potential use as an anti-inflammatory agent. In material science, 5-iodo-3-methyl-1-benzothiophene has been studied for its potential use as a catalyst in the production of polymers.
Mechanism of Action
The mechanism of action of 5-iodo-3-methyl-1-benzothiophene is not yet fully understood. However, it is believed that 5-iodo-3-methyl-1-benzothiophene is able to interact with specific receptors in the body, which leads to the production of anti-inflammatory compounds. 5-iodo-3-methyl-1-benzothiophene is also believed to be able to interact with certain enzymes, which leads to the production of other compounds that are involved in the regulation of inflammation.
Biochemical and Physiological Effects
5-iodo-3-methyl-1-benzothiophene has been studied for its potential effects on the biochemical and physiological processes of the body. In animal studies, 5-iodo-3-methyl-1-benzothiophene has been found to reduce inflammation in the lungs and gastrointestinal tract. 5-iodo-3-methyl-1-benzothiophene has also been found to reduce the activity of certain enzymes involved in the production of inflammatory compounds. Additionally, 5-iodo-3-methyl-1-benzothiophene has been found to reduce the production of certain cytokines that are involved in the regulation of inflammation.
Advantages and Limitations for Lab Experiments
5-iodo-3-methyl-1-benzothiophene is a highly stable compound under standard laboratory conditions, making it an ideal compound for research and development. Additionally, 5-iodo-3-methyl-1-benzothiophene has a high boiling point, which makes it suitable for use in high-temperature experiments. However, 5-iodo-3-methyl-1-benzothiophene is not soluble in non-polar solvents, making it unsuitable for use in certain laboratory experiments.
Future Directions
Future research on 5-iodo-3-methyl-1-benzothiophene could focus on its potential applications in the fields of organic synthesis, medicinal chemistry, and material science. Additionally, further research could be conducted on the mechanism of action of 5-iodo-3-methyl-1-benzothiophene, as well as its biochemical and physiological effects. Additionally, further research could be conducted on the advantages and limitations of using 5-iodo-3-methyl-1-benzothiophene in laboratory experiments, as well as its potential uses in the production of polymers. Finally, research could be conducted on the potential uses of 5-iodo-3-methyl-1-benzothiophene in the treatment of various diseases.
Synthesis Methods
5-iodo-3-methyl-1-benzothiophene can be synthesized using several different methods. The most common method involves the reaction of 5-bromo-3-methyl-1-benzothiophene (5-BMBT) with sodium iodide in acetonitrile. This reaction results in the formation of 5-iodo-3-methyl-1-benzothiophene and sodium bromide as byproducts. Other methods for synthesizing 5-iodo-3-methyl-1-benzothiophene include the reaction of 5-iodo-3-methyl-1-benzothiophene sulfonamide (5-iodo-3-methyl-1-benzothiopheneS) with sodium hydroxide and the reaction of 5-iodo-3-methyl-1-benzothiophene hydrochloride (5-iodo-3-methyl-1-benzothiopheneH) with sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-iodo-3-methyl-1-benzothiophene involves the introduction of an iodine atom at the 5-position of a benzothiophene ring, followed by the addition of a methyl group at the 3-position.", "Starting Materials": [ "Benzothiophene", "Iodine", "Methyl Grignard reagent", "Diethyl ether", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Magnesium", "Bromobenzene" ], "Reaction": [ "Step 1: Preparation of 5-bromobenzothiophene by reacting benzothiophene with bromobenzene in the presence of magnesium and diethyl ether.", "Step 2: Iodination of 5-bromobenzothiophene by reacting it with iodine and sodium hydroxide in water.", "Step 3: Preparation of 3-methyl-1-benzothiophene by reacting 5-iodobenzothiophene with methyl Grignard reagent in diethyl ether.", "Step 4: Introduction of iodine at the 5-position of 3-methyl-1-benzothiophene by reacting it with iodine and hydrochloric acid in acetic acid.", "Step 5: Purification of the final product by washing with water, drying with sodium sulfate, and recrystallization from a suitable solvent." ] } | |
CAS RN |
17514-73-7 |
Product Name |
5-iodo-3-methyl-1-benzothiophene |
Molecular Formula |
C9H7IS |
Molecular Weight |
274.1 |
Purity |
95 |
Origin of Product |
United States |
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